Cas no 855715-43-4 (2-Chloro-N-5-chloro-2-(dimethylamino)phenylacetamide)

• Product Name: 2-Chloro-N-5-chloro-2-(dimethylamino)phenylacetamide
• CAS No: 855715-43-4
• MF: C₁₀H₁₂Cl₂N₂O
• MW: 247.12108039856
• CID: 3107431
• PubChem ID: 3710309
• Update Time: 2025-10-30

2-Chloro-N-5-chloro-2-(dimethylamino)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[5-chloro-2-(dimethylamino)phenyl]acetamide
• AKOS008965637
• UPCMLD0ENAT5373114:001
• CS-0231045
• 855715-43-4
• EN300-10679
• 2-Chloro-N-5-chloro-2-(dimethylamino)phenylacetamide

• Inchi： 1S/C10H12Cl2N2O/c1-14(2)9-4-3-7(12)5-8(9)13-10(15)6-11/h3-5H,6H2,1-2H3,(H,13,15)
• InChI Key： PQNBMJMKWPZFCQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(CCl)=O)N(C)C

Computed Properties

• Exact Mass: 246.0326684Da
• Monoisotopic Mass: 246.0326684Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-Chloro-N-5-chloro-2-(dimethylamino)phenylacetamide

Introduction to 2-Chloro-N-5-chloro-2-(dimethylamino)phenylacetamide (CAS No. 855715-43-4)

2-Chloro-N-5-chloro-2-(dimethylamino)phenylacetamide, identified by its Chemical Abstracts Service (CAS) number 855715-43-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules characterized by its amide functional group and multiple chloro substituents, which contribute to its unique reactivity and potential applications in medicinal chemistry.

The structural features of 2-Chloro-N-5-chloro-2-(dimethylamino)phenylacetamide make it a promising candidate for further exploration in drug discovery. The presence of two chlorine atoms at the 5-position and 2-position of the phenyl ring, combined with the dimethylamino group at the 2-position of the phenyl ring, creates a molecule with potential interactions with biological targets. Specifically, the amide moiety is a common pharmacophore in many bioactive molecules, facilitating hydrogen bonding interactions within biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such compounds more accurately. Studies have suggested that the electron-withdrawing nature of the chloro groups and the electron-donating effect of the dimethylamino group can modulate the overall electronic properties of the molecule, influencing its interaction with biological targets. This dual functionality makes 2-Chloro-N-5-chloro-2-(dimethylamino)phenylacetamide a versatile scaffold for designing novel therapeutic agents.

In particular, the amide group in 2-Chloro-N-5-chloro-2-(dimethylamino)phenylacetamide can serve as a hinge region for binding to proteins, a common strategy in drug design. The chlorine atoms can engage in halogen bonding with specific residues in protein active sites, further enhancing binding affinity. Additionally, the dimethylamino group can form favorable interactions with polar or charged residues, contributing to the overall stability of the complex formed between the compound and its target.

Current research is exploring the potential of 2-Chloro-N-5-chloro-2-(dimethylamino)phenylacetamide as an intermediate in synthesizing more complex molecules with enhanced pharmacological properties. The structural motifs present in this compound are reminiscent of known bioactive scaffolds, suggesting that derivatives of this molecule may exhibit similar or improved biological activities. For instance, modifications at the amide bond or replacement of one or more chlorine atoms could lead to novel compounds with altered pharmacokinetic profiles or target specificity.

The synthesis of 2-Chloro-N-5-chloro-2-(dimethylamino)phenylacetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include chlorination reactions at specific positions on the phenyl ring followed by amidation with appropriate reagents. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and flow chemistry techniques, have made it possible to produce complex molecules like 2-Chloro-N-5-chloro-2-(dimethylamino)phenylacetamide more efficiently and cost-effectively.

The pharmaceutical industry is increasingly interested in developing small molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in many disease pathways. Compounds like 2-Chloro-N-5-chloro-2-(dimethylamino)phenylacetamide offer a starting point for designing PPI modulators due to their ability to engage multiple binding sites on target proteins simultaneously. Such modulators have shown promise in preclinical studies for treating conditions such as cancer, inflammation, and neurodegenerative diseases.

Another area of interest is the use of 2-Chloro-N-5-chloro-2-(dimethylamino)phenylacetamide as a tool compound for biochemical assays. Its well-defined structure allows researchers to study specific interactions between small molecules and biological targets using techniques such as surface plasmon resonance (SPR), X-ray crystallography, and nuclear magnetic resonance (NMR) spectroscopy. These studies can provide valuable insights into binding mechanisms and help guide the design of more potent and selective drug candidates.

The environmental impact of synthesizing and using compounds like 2-Chloro-N-5-chloro-2-(dimethylamino)phenylacetamide is also an important consideration. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Additionally, biodegradability studies are being conducted to assess the environmental footprint of these compounds once they are no longer needed for research purposes.

In conclusion, 2-Chloro-N-5-chloro-2-(dimethylamino)phenylacetamide (CAS No. 855715-43-4) represents a fascinating molecule with potential applications across multiple domains of chemical biology and drug discovery. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents, while its well-characterized properties allow it to serve as a valuable tool compound for biochemical research. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in advancing both academic research and industrial applications.